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Introduction

Benthiavalicarb-isopropyl is a fungicide belonging to the valinamide carbamate chemical
class.[1] It is primarily used in agricultural settings to control downy mildew and blight on a
variety of crops.[2][3] The active ingredient, benthiavalicarb, is the isopropyl ester of
benthiavalicarb.[4] This technical guide provides an in-depth overview of the core physico-
chemical properties of Benthiavalicarb-isopropyl, details the standard experimental protocols
for their determination, and illustrates its mode of action.

Core Physico-Chemical Properties

The physico-chemical properties of a pesticide are critical in determining its environmental fate,
bioavailability, and overall efficacy. The following tables summarize the key quantitative data for
Benthiavalicarb-isopropyl.

Table 1: Identification and General Properties
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Property Value Reference
propan-2-yl N-[(2S)-1-[[(1R)-1-
(6-fluoro-1,3-benzothiazol-2-

IUPAC Name _ [1]
yl)ethyllamino]-3-methyl-1-
oxobutan-2-ylJcarbamate

CAS Registry Number 177406-68-7 [1]

Molecular Formula C1sH24FN30sS [1]

Molecular Weight 381.5 g/mol [1]

Appearance White powder/solid [1]

Table 2: Physical and Chemical Constants

Property Value Conditions Reference
Melting Point 167 °C [1]

N ) Decomposes before
Boiling Point -

boiling

Vapor Pressure 5.4 x 1071 mm Hg 25 °C (estimated) [1]
Density 1.25 g/cm3 20.5°C [1]
Octanol-Water
Partition Coefficient 2.52 -2.59 pH51t09 [1]

(log Kow)

Table 3: Solubility and Dissociation
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Property Value Conditions Reference
Water Solubility 10.96 mg/L 20°C,pH5 [1]
13.14 mg/L 20 °C, unadjusted pH [1]
12.76 mg/L 20°C,pH9 [1]
Dissociation Constant ) o pH 1.12 to 12.81 at 20
No dissociation
(pKa) °C

Experimental Protocols

The determination of physico-chemical properties for regulatory purposes, such as for
pesticides, follows internationally recognized guidelines, primarily those established by the
Organisation for Economic Co-operation and Development (OECD).

Water Solubility (OECD Guideline 105)

The water solubility of a substance is its saturation mass concentration in water at a given
temperature.[6] The flask method is suitable for substances with solubility above 10-2 g/L.

e Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate at a constant temperature. The concentration of the substance in the aqueous
phase is then determined after separation of the undissolved substance.[7]

e Procedure:
o An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated at a predetermined temperature (e.g., 20 °C) for a sufficient time to
reach equilibrium (typically 24 hours).

o The mixture is then centrifuged or filtered to separate the undissolved solid from the
agueous solution.

o The concentration of Benthiavalicarb-isopropyl in the clear aqueous phase is determined
using a suitable analytical method, such as High-Performance Liquid Chromatography
(HPLC).
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Vapor Pressure (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature.[8] The gas saturation method is a
common technique.

e Principle: A stream of inert gas is passed through or over the test substance at a rate slow
enough to ensure saturation. The amount of substance transported by the gas is determined,
and from this, the vapor pressure is calculated.[9]

e Procedure:

o A known volume of an inert gas (e.g., nitrogen or air) is passed through a sample of
Benthiavalicarb-isopropyl maintained at a constant temperature.

o The vaporized substance is collected in a trap (e.g., a sorbent tube).

o The amount of trapped substance is quantified using an analytical technique like Gas
Chromatography (GC) or HPLC.

o The vapor pressure is calculated using the ideal gas law and the measured mass of the
substance.

Octanol-Water Partition Coefficient (OECD Guideline
107, 117, 123)

The octanol-water partition coefficient (Kow) is a measure of the lipophilicity of a substance and
is defined as the ratio of its concentration in the octanol phase to its concentration in the
agueous phase at equilibrium.[5]

» Shake Flask Method (OECD 107):

o Principle: The test substance is dissolved in a mixture of n-octanol and water, and the
mixture is shaken until equilibrium is reached. The concentrations of the substance in the
two phases are then measured.[5]

o Procedure:
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A known amount of Benthiavalicarb-isopropyl is added to a vessel containing pre-
saturated n-octanol and water.

The vessel is shaken at a constant temperature until equilibrium is established.

The two phases are separated by centrifugation.

The concentration of the analyte in each phase is determined.

e HPLC Method (OECD 117):

o Principle: This method is based on the correlation between the retention time of a
substance on a reversed-phase HPLC column and its Kow. The retention time is calibrated
with reference substances of known Kow.[5]

e Slow-Stirring Method (OECD 123):

o Principle: This method is designed for substances with high Kow values and avoids the
formation of microdroplets that can interfere with the measurement. The two phases are
stirred slowly for an extended period to reach equilibrium.[5]

Mode of Action

Benthiavalicarb-isopropyl is classified by the Fungicide Resistance Action Committee (FRAC)
under Code 40, which includes Carboxylic Acid Amides (CAA).[3] The mode of action of CAA
fungicides is the inhibition of phospholipid biosynthesis, which in turn disrupts cellulose
synthesis in Oomycete pathogens.[3][10][11] Cellulose is a critical component of the cell wall in
these organisms, and its inhibition leads to cell lysis and death.
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Caption: Mode of action of Benthiavalicarb-isopropyl in Oomycetes.

Relationship of Physico-Chemical Properties

The various physico-chemical properties of a pesticide are interconnected and influence its
behavior in the environment. The following diagram illustrates these relationships.
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Caption: Interrelationship of physico-chemical properties of a pesticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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